![molecular formula C12H15N3S B1274893 5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol CAS No. 669729-28-6](/img/structure/B1274893.png)
5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
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Overview
Description
5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol, also known as IPT-3-thiol, is a novel organosulfur compound that has recently been studied for its potential use in scientific research applications. It is a member of the triazole family and has been found to possess unique properties that make it an attractive candidate for use in laboratory experiments.
Scientific Research Applications
Antimicrobial Applications
- Synthesis and Antimicrobial Study : A study synthesized a new series of 3-(4-isopropylphenyl)-6-substituted phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, revealing interesting antibacterial and antifungal activities for some compounds compared to standard references (Joshi, Dhalani, Bhatt, & Kapadiya, 2021).
- Anti-microbial Activity Evaluation : Novel 4-(aryliidineamino)-5-(1-(4-isobutylphenyl) ethyl)-4-yl-4H-1,2,4-triazole-3-thiols were synthesized and found to have moderate to good antimicrobial activity (Martin, 2020).
Anti-tumor Applications 3. DNA Methylation Inhibition : New 4-substituted 4H-1,2,4-triazole-3-thiol derivatives, synthesized by introducing benzylsulfanylethyl groups, were studied for anti-tumor activity and the effect on tumor DNA methylation levels (Hovsepyan et al., 2018).
Pharmaceutical Applications 4. Synthesis and Pharmaceutical Relevance : A study explored the synthesis of derivatives of 1,2,4-triazole, highlighting their high efficiency and low toxicity, which is promising for creating new chemical compounds (Kravchenko, Panasenko, & Knysh, 2018).
Corrosion Inhibition 5. Corrosion Inhibition for Mild Steel : Benzimidazole derivatives including 4H-1,2,4-triazole-3-thiols were investigated as inhibitors for mild steel corrosion in HCl, showing increased inhibition efficiency with concentration (Yadav, Behera, Kumar, & Sinha, 2013).
Mechanism of Action
Future Directions
The future directions for research on this compound could include further investigation into its synthesis, characterization, and potential applications. Given the interest in triazole derivatives in medicinal chemistry , this compound could be a candidate for further study in drug discovery and development.
Properties
IUPAC Name |
4-methyl-3-(4-propan-2-ylphenyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S/c1-8(2)9-4-6-10(7-5-9)11-13-14-12(16)15(11)3/h4-8H,1-3H3,(H,14,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDGXTEBIKJEDRP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=NNC(=S)N2C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20395480 |
Source
|
Record name | 5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20395480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
669729-28-6 |
Source
|
Record name | 2,4-Dihydro-4-methyl-5-[4-(1-methylethyl)phenyl]-3H-1,2,4-triazole-3-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=669729-28-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20395480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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